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Chalcone Synthase: The Gateway Enzyme

Chalcone synthase (CHS) is the first committed enzyme in the flavonoid pathway, catalyzing the formation

of naringenin chalcone. The table below summarizes its core biochemical and functional characteristics.

Table 1: Key Characteristics of Chalcone Synthase (CHS)

Aspect Details

Reaction
Catalyzed

1 molecule of 4-coumaroyl-CoA + 3 molecules of malonyl-CoA → Naringenin
Chalcone + 4 CoA + 3 CO₂ [1]

Enzyme Family Type III Polyketide Synthase (PKS) [1]

Protein
Structure

Homodimer; each monomer is 42-45 kDa with an active site containing a catalytic
triad (Cys-His-Asn) and gatekeeper phenylalanine residues [1]

Cellular
Localization

Cytosol, associated with the endoplasmic reticulum membrane; also found in
complexes with other flavonoid pathway enzymes at the nucleus [1]

Primary
Function

Key entry point for producing flavonoids like anthocyanins, flavonols, and
phytoalexins, which are crucial for pigmentation, UV protection, and stress

responses [2] [1] [3]
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CHS Experimental Evaluation

For researchers aiming to study CHS, the following methodologies and kinetic data are essential.

Table 2: Experimental Approaches and Enzyme Kinetics for CHS Analysis

Method /
Aspect

Protocol Details & Key Findings

Gene
Identification

Protocol: Perform BLASTP searches against plant genome databases using CHS

protein family profiles (e.g., PF00195, PF02797 from Pfam). Example: A genome-
wide analysis in eggplant (Solanum melongena) identified 7 putative SmCHS genes

[3].

Expression
Analysis

Protocol: Use qRT-PCR to profile gene expression across tissues and under stress

conditions (e.g., heat stress). Finding: In eggplant, SmCHS4 was upregulated at
38°C, while SmCHS5-7 were downregulated, indicating functional diversification

among gene family members [3].

Enzyme
Kinetics

Purpose: Identify optimal genetic parts for metabolic engineering. Data: Enzyme

efficiency (Kcat/Km) varies; Medicago sativa CHS2 has a reported efficiency of
11,200 S⁻¹M⁻¹ for the starter molecule 4-coumaroyl-CoA, while Arachis hypogaea
CHS shows 8,100 S⁻¹M⁻¹ [4].

Metabolic Pathway and CHS Regulation

CHS functions at the start of a complex, branched biosynthetic network. The following diagram illustrates its

central role and the key regulatory mechanisms controlling its activity.
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Phenylpropanoid/Flavonoid Pathway Regulation of CHS
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CHS in the flavonoid pathway and its regulatory inputs.
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The activity of CHS is tightly controlled at multiple levels to fine-tune flavonoid production [1] [3]:

Transcriptional Control: The CHS promoter contains specific cis-regulatory elements (e.g., G-box,
H-box) that respond to environmental cues like light, UV radiation, pathogens, and herbivory [5] [1].

Post-Transcriptional Control: A key discovery in Petunia showed that introducing a CHS transgene
can trigger post-transcriptional gene silencing via RNA interference (RNAi), leading to degraded

mRNA and white, mottled flowers [1].
Feedback Inhibition: CHS is non-competitively inhibited by later pathway products, such as

naringenin, to prevent toxic overaccumulation of flavonoids [1].

Research and Application Outlook

Understanding CHS function opens avenues for synthetic biology and crop improvement. Integrated

approaches using plant cell factories, genome editing, and AI-driven metabolic engineering are being

developed to sustainably boost the production of high-value flavonoids for nutraceutical and pharmaceutical

applications [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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